2-(5-bromo-3-{[3-cyclohexyl-2-(2-naphthylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)acetamide

• Molecular Formula: C30H27BrN4O2S
• Molecular Weight: 587.5 g/mol
• IUPAC Name: 2-[5-bromo-3-[(Z)-(3-cyclohexyl-2-naphthalen-2-ylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]indol-1-yl]acetamide
• InChI: InChI=1S/C30H27BrN4O2S/c31-22-11-13-26-25(16-22)21(17-34(26)18-28(32)36)15-27-29(37)35(24-8-2-1-3-9-24)30(38-27)33-23-12-10-19-6-4-5-7-20(19)14-23/h4-7,10-17,24H,1-3,8-9,18H2,(H2,32,36)/b27-15-,33-30?
• InChI Key: YSAJTRPYVBUHTQ-PRRVWESOSA-N
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=CN(C4=C3C=C(C=C4)Br)CC(=O)N)/SC2=NC5=CC6=CC=CC=C6C=C5
• SMILES: C1CCC(CC1)N2C(=O)C(=CC3=CN(C4=C3C=C(C=C4)Br)CC(=O)N)SC2=NC5=CC6=CC=CC=C6C=C5

Description

2-(5-bromo-3-{[3-cyclohexyl-2-(2-naphthylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 2-(5-bromo-3-{[3-cyclohexyl-2-(2-naphthylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)acetamide is not fully understood. However, it has been suggested that it exerts its biological activity by interacting with specific targets in the cell, such as enzymes or receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression in cancer cells. It has also been found to exhibit antifungal activity against Candida albicans and antimicrobial activity against various bacterial strains. Additionally, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5-bromo-3-{[3-cyclohexyl-2-(2-naphthylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. However, its limitations include its low solubility in water and its potential toxicity, which may limit its use in vivo.

Future Directions

For research on this compound include further investigation of its mechanism of action, identification of its molecular targets, and optimization of its chemical structure to improve its efficacy and reduce its toxicity. Additionally, its potential as a therapeutic agent for various diseases should be explored further, including its potential use in combination with other drugs for synergistic effects.

Synthesis Methods

The synthesis of 2-(5-bromo-3-{[3-cyclohexyl-2-(2-naphthylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)acetamide involves the reaction of 5-bromo-2-indolyl methyl ketone with cyclohexyl isothiocyanate and 2-naphthylamine in the presence of triethylamine. The resulting intermediate is then reacted with acetic anhydride to obtain the final product.

Scientific Research Applications

This compound has been studied for its potential applications in various research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anticancer, antifungal, and antimicrobial properties. Additionally, it has shown potential as a therapeutic agent for the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase.